Cas no 2225144-36-3 (2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid)

• Product Name: 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid
• CAS No: 2225144-36-3
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5777867
• PubChem ID: 165824272
• Update Time: 2025-05-26

2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid
• EN300-1655944
• 2225144-36-3
• 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid

• Inchi： 1S/C20H18N4O4/c1-24-17(10-21-23-24)18(19(25)26)22-20(27)28-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-10,16,18H,11H2,1H3,(H,22,27)(H,25,26)
• InChI Key： RLJNEYYKNOWXMQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1=CN=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 378.13280507g/mol
• Monoisotopic Mass: 378.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid

2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS No. 2225144-36-3): A Comprehensive Overview

The compound 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS No. 2225144-36-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug discovery. This molecule features a unique combination of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1-methyl-1H-1,2,3-triazole moiety, making it a versatile building block for the development of novel therapeutics and biomaterials. Researchers and pharmaceutical companies are increasingly exploring its potential due to its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry applications.

One of the most compelling aspects of 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid is its role in the synthesis of peptide-based drugs. The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it ideal for stepwise peptide elongation. Meanwhile, the 1,2,3-triazole ring serves as a bioisostere for amide bonds, enhancing metabolic stability and bioavailability. This dual functionality aligns with current trends in drug development, where researchers prioritize molecules that combine synthetic accessibility with improved pharmacokinetic properties.

In the context of modern drug discovery, the demand for Fmoc-protected amino acid derivatives like CAS No. 2225144-36-3 has surged due to their utility in creating peptide therapeutics for oncology, autoimmune diseases, and infectious diseases. The compound’s triazole component is particularly relevant given the growing interest in click chemistry for bioconjugation and targeted drug delivery. For instance, the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction—often employed with triazole-containing compounds—has become a cornerstone of biopharmaceutical innovation. This synergy between traditional peptide synthesis and cutting-edge conjugation techniques underscores the compound’s value in multidisciplinary research.

From a structural perspective, 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid exhibits remarkable solubility in polar organic solvents such as dimethylformamide (DMF) and acetonitrile, facilitating its use in automated peptide synthesizers. Its molecular weight (approximately 379.4 g/mol) and purity (>95% by HPLC) are critical parameters for researchers seeking reproducible results in high-throughput screening assays. Additionally, the compound’s compatibility with green chemistry principles—such as reduced solvent waste and energy-efficient reactions—resonates with the pharmaceutical industry’s push toward sustainable practices.

The scientific community has also explored the potential of CAS No. 2225144-36-3 in material science, particularly in the design of peptide hydrogels and bioactive coatings. The Fmoc group’s ability to induce self-assembly, combined with the triazole ring’s hydrogen-bonding capacity, enables the creation of nanostructured materials with tunable mechanical properties. These applications are especially relevant in tissue engineering and regenerative medicine, where precision in molecular design is paramount.

As the pharmaceutical landscape evolves, questions frequently arise about the stability, storage conditions, and handling protocols for specialized compounds like 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid. Best practices recommend storage at -20°C under inert gas to prevent degradation, with particular attention to moisture-sensitive functional groups. Furthermore, analytical techniques such as LC-MS and NMR spectroscopy are essential for verifying the compound’s integrity before use in critical experiments.

In summary, 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-2-(1-methyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS No. 2225144-36-3) represents a convergence of peptide chemistry and heterocyclic innovation. Its applications span from drug discovery to biomaterials engineering, addressing key challenges in modern science. For researchers seeking to leverage its properties, understanding its synthetic pathways, reactivity, and broader implications will be instrumental in unlocking its full potential.